Mechanization of measurement of laser induced breakdown spectroscopy/ring-oven pre-concentration: determination of copper in cachaça
Analytical Methods Pub Date: 2016-09-08 DOI: 10.1039/C6AY01555G
Abstract
The hyphenation of the micro-analytical sensing characteristics of LIBS with the ring-oven pre-concentration capability results in better detectability of this spectrophotometric technique, as has been recently demonstrated. However, the system described previously was heavily dependent on operator skills to fire laser shots onto the ring perimeter, a slow procedure that limits the number of laser pulses that can be integrated to achieve a better signal-to-noise ratio. This drawback is overcome in this present work by allying a mechanical spinning device with an internal standard (Li) to permit reproducible and operator free measurement of the ring contents by LIBS. The system was evaluated and employed to develop a new analytical method aiming to determine copper in cachaça®, a Brazilian spirit made of sugar cane juice. The internal reference was used to correct for most of the variables affecting the precision of the analytical signal due to sample matrix variation, ring making, and measurement by LIBS. Sample volumes of spirits as low as 60 μL can, after pre-concentration using the ring-oven (pre-concentration factor = 15), yield a detection limit of 0.3 mg L−1 for copper and average absolute errors, when compared with the results obtained by the atomic absorption reference method, of 0.5 mg L−1.
Recommended Literature
- [1] Functional conductive nanomaterials via polymerisation in nano-channels: PEDOT in a MOF†
- [2] Thin film deposition of GexCyHz by radiolysis of GeH4–C3H8 mixtures
- [3] A magnetic restricted access material for rapid solid phase extraction of multiple macrolide antibiotics in honey†
- [4] The origin of the voltage dependence of conductance blockades from DNA translocation through solid-state nanopores†
- [5] Acid-catalysed thermal cycloreversion of a diarylethene: a potential way for triggered release of stored light energy?†
- [6] Magnetically frustrated synthetic end member Mn2(PO4)OH in the triplite–triploidite family†
- [7] Front cover
- [8] CD4 D3-binding probe: a novel fluorescence tool for detection and enumeration of CD4+ cells
- [9] Front cover
- [10] Solution-phase synthesis and thermal conductivity of nanostructured CdSe, In2Se3, and composites thereof†
Journal Name：Analytical Methods
Research Products
-
CAS no.: 1291-72-1
-
CAS no.: 141807-57-0
-
CAS no.: 1076-07-9
